3-Fluoro-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenol

• IUPAC Name: 3-fluoro-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenol
• InChI: InChI=1S/C15H11FN2O3/c1-20-11-4-2-3-9(7-11)14-17-15(21-18-14)12-6-5-10(19)8-13(12)16/h2-8,19H,1H3
• InChI Key: ADVDFNHSPSHOKX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NOC(=N2)C3=C(C=C(C=C3)O)F
• Molecular Formula: C15H11FN2O3
• Molecular Weight: 286.26 g/mol

Description

3-Fluoro-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

3-Fluoro-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenol has been studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity and can induce apoptosis in cancer cells. It has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenol is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes that are involved in cancer cell proliferation and survival. It can also induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and physiological effects:
Studies have shown that this compound can cause changes in the biochemical and physiological processes of cells. It can inhibit the activity of certain enzymes involved in cancer cell proliferation and survival, leading to cell death. It can also induce changes in the expression of certain genes that are involved in apoptosis and other cellular processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-Fluoro-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenol in lab experiments is its potent anti-cancer activity. It can be used to study the mechanism of action of anti-cancer drugs and to develop new drugs with improved efficacy. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-Fluoro-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenol. One of the most promising directions is the development of new anti-cancer drugs based on this compound. Studies can also be conducted to understand the mechanism of action of this compound in more detail and to identify new targets for cancer therapy. Additionally, the use of this compound as a photosensitizer in photodynamic therapy can be further explored.

Synthesis Methods

The synthesis of 3-Fluoro-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenol has been reported in the literature using different methods. One of the most common methods involves the reaction of 3-(3-methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid with 4-fluorophenol in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then hydrolyzed using an alkaline solution to obtain this compound.